Cas no 6963-44-6 (1,5-Diacetoxypentane)

1,5-Diacetoxypentane Properties

Names and Identifiers

• 1,5-Diacetoxypentane
• 1,5-Pentanediol diacetate
• 5-acetyloxypentyl acetate
• Pentamethylene Diacetate
• Pentamethylene acetate
• 1,5-Pentanediol, diacetate
• 1,5-Pentanediol, 1,5-diacetate
• Pentane-1,5-diyl diacetate
• 1,5-diacetoxy-pentane
• 5-(Acetyloxy)pentyl acetate #
• 1,5-Pentanediol,1,5-diacetate
• PIJBVCVBCQOWMM-UHFFFAOYSA-N
• NSC53781
• SBB007746
• AKO
• P1238
• 5-(Acetyloxy)pentyl acetate
• NS00043736
• CS-0319552
• NSC 53781
• AI3-06263
• NSC-53781
• EINECS 230-161-4
• 6963-44-6
• AKOS015913369
• starbld0018528
• UNII-G4MN8HY4EY
• SCHEMBL9190720
• MFCD00014985
• G4MN8HY4EY
• FT-0606947
• DTXSID80884345
• DTXCID201023792
• +Expand

• MDL： MFCD00014985
• InChIKey： PIJBVCVBCQOWMM-UHFFFAOYSA-N
• Inchi： 1S/C9H16O4/c1-8(10)12-6-4-3-5-7-13-9(2)11/h3-7H2,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 188.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 188.105
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.28290
• PSA: 52.60000
• Refractive Index: n20/D 1.427(lit.)
• Boiling Point: 108°C/6mmHg
• Melting Point: 2°C
• Vapor Pressure: Not available
• Flash Point: >230 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.033 g/mL at 25 °C(lit.)

1,5-Diacetoxypentane Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• TSCA：Yes

1,5-Diacetoxypentane Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%